Cas no 132222-42-5 (2-Chloro-N-(fur-2-yl)methylisonicotinamide)

• Product Name: 2-Chloro-N-(fur-2-yl)methylisonicotinamide
• CAS No: 132222-42-5
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 1068031
• PubChem ID: 2800680
• Update Time: 2025-06-11

2-Chloro-N-(fur-2-yl)methylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2-furylmethyl)isonicotinamide
• 2-CHLORO-N-(FUR-2-YLMETHYL)ISONICOTINAMIDE
• 2-Chloro-N-[(fur-2-yl)methyl]pyridine-4-carboxamide, 4-{[(3-Carboxyfur-2-yl)methyl]carbamoyl}-2-chloropyridine
• 2-chloro-N-(furan-2-ylmethyl)pyridine-4-carboxamide
• MFCD01934953
• 2-Chloro-N-(furan-2-ylmethyl)isonicotinamide
• CS-0359189
• 2-chloro-N-[(furan-2-yl)methyl]pyridine-4-carboxamide
• PS-4686
• 132222-42-5
• AKOS000205847
• 2-Chloro-N-(fur-2-yl)methylisonicotinamide

• MDL： MFCD01934953
• Inchi： 1S/C11H9ClN2O2/c12-10-6-8(3-4-13-10)11(15)14-7-9-2-1-5-16-9/h1-6H,7H2,(H,14,15)
• InChI Key： VKBAYCJFHARJOS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Melting Point: 98-100°C

2-Chloro-N-(fur-2-yl)methylisonicotinamide Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-Chloro-N-(fur-2-yl)methylisonicotinamide

Comprehensive Analysis of 2-Chloro-N-(fur-2-yl)methylisonicotinamide (CAS No. 132222-42-5): Properties, Applications, and Industry Insights

2-Chloro-N-(fur-2-yl)methylisonicotinamide (CAS No. 132222-42-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a chloropyridine core linked to a furan moiety via an amide bridge, making it a versatile intermediate for synthesizing bioactive molecules. Its IUPAC name reflects this hybrid architecture, combining heterocyclic elements prized for their electron-rich properties and binding affinity.

In recent years, the demand for furyl-functionalized compounds like 2-Chloro-N-(fur-2-yl)methylisonicotinamide has surged, driven by trends in drug discovery and green chemistry. Researchers highlight its potential as a scaffold for designing kinase inhibitors or antimicrobial agents, aligning with the global focus on antibiotic resistance and precision medicine. The compound’s CAS registry number (132222-42-5) ensures precise identification in regulatory and commercial contexts, addressing industry needs for traceability.

Synthetic routes to 2-Chloro-N-(fur-2-yl)methylisonicotinamide often involve amide coupling reactions between 2-chloronicotinic acid derivatives and furfurylamine, optimized for yield and purity. Advanced techniques like HPLC purification and NMR characterization are critical to meet the stringent standards of pharmaceutical intermediates. This aligns with the growing emphasis on quality-by-design (QbD) principles in chemical manufacturing.

From an SEO perspective, queries such as "buy 2-Chloro-N-(fur-2-yl)methylisonicotinamide", "CAS 132222-42-5 suppliers", and "furyl isonicotinamide applications" reflect commercial interest. Environmental concerns also drive searches for biodegradable heterocycles and low-toxicity intermediates, positioning this compound as a candidate for sustainable synthesis.

Regulatory compliance remains paramount. While 132222-42-5 is not classified as hazardous under major frameworks like REACH or GHS, proper handling protocols for chlorinated compounds are advised. The rise of AI-driven molecular design has further spotlighted such structures for virtual screening libraries, underscoring their relevance in computational chemistry.

In conclusion, 2-Chloro-N-(fur-2-yl)methylisonicotinamide exemplifies the intersection of structural innovation and industrial utility. Its role in high-value chemical synthesis and alignment with research trends ensures enduring relevance. For detailed technical data sheets or custom synthesis inquiries, stakeholders are encouraged to consult certified suppliers with expertise in fine chemicals.